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Compound of Interest

Compound Name: 2-Bromo-5-methylanisole

Cat. No.: B1279017 Get Quote

This guide provides comprehensive safety protocols and logistical procedures for researchers,

scientists, and drug development professionals handling 2-Bromo-5-methylanisole.

Adherence to these guidelines is crucial for ensuring personal safety and regulatory

compliance.

Hazard Identification and Classification
2-Bromo-5-methylanisole is a chemical that requires careful handling due to its potential

health hazards. The following table summarizes its classification according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[1]
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Hazard Class
Hazard
Category

Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 Warning

H302: Harmful if

swallowed[1]

Skin

Corrosion/Irritatio

n

Category 2 Warning

H315: Causes

skin irritation[1]

[2][3]

Serious Eye

Damage/Eye

Irritation

Category 2A Warning

H319: Causes

serious eye

irritation[1][2][3]

Specific target

organ toxicity,

single exposure

Category 3 Warning

H335: May

cause respiratory

irritation[1][3]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE plan is mandatory when handling 2-Bromo-5-methylanisole. The

following table outlines the minimum required PPE for various laboratory operations.
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Operation PPE Item Specification Purpose

Receiving and

Storage

Chemically resistant

gloves

Nitrile rubber or

equivalent

To prevent skin

contact during

inspection of

containers.

Safety glasses With side-shields
To protect eyes from

accidental splashes.

Handling and Use

(Weighing,

Transferring, Reaction

Setup)

Chemically resistant

gloves

Nitrile rubber or

equivalent. Inspect for

tears or holes before

use.

To prevent skin

contact and

absorption.[4]

Safety goggles

Conforming to EN166

(EU) or NIOSH (US)

standards.[4]

To protect eyes from

splashes and dust.[4]

Laboratory coat Standard lab coat

To protect skin and

clothing from

contamination.[4]

Fume Hood

All work must be

conducted inside a

certified chemical

fume hood.[5]

To ensure adequate

ventilation and

prevent inhalation of

vapors.[4][5]

Spill and Emergency

Response

Chemically resistant

gloves

Nitrile rubber or

equivalent

To prevent skin

contact during

cleanup.

Safety goggles
Chemical splash

goggles

To provide a tighter

seal around the eyes.

Chemical-resistant

apron or suit

As needed for large

spills

To protect skin and

clothing from

extensive

contamination.[4]

Respirator NIOSH/MSHA

approved respirator if

To prevent inhalation

of high concentrations
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a fume hood is not

available or in case of

large spills.

of vapors.[4]

Disposal
Chemically resistant

gloves

Nitrile rubber or

equivalent

To prevent skin

contact with waste

materials.

Safety goggles

Conforming to EN166

(EU) or NIOSH (US)

standards.

To protect eyes from

splashes of waste.

Experimental Workflow for Handling 2-Bromo-5-
methylanisole
The following diagram outlines the standard operating procedure for safely handling 2-Bromo-
5-methylanisole in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Aminomethyl_5_bromonaphthalene.pdf
https://www.benchchem.com/product/b1279017?utm_src=pdf-body
https://www.benchchem.com/product/b1279017?utm_src=pdf-body
https://www.benchchem.com/product/b1279017?utm_src=pdf-body
https://www.benchchem.com/product/b1279017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal
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Caption: Workflow for safe handling of 2-Bromo-5-methylanisole.
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Operational and Disposal Plans
Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks

while wearing appropriate PPE.[4]

Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,

and the date of receipt.[4]

Storage: Store the container in a cool, dark, and well-ventilated place, away from

incompatible materials such as oxidizing agents.[2][5] Keep the container tightly closed.[2]

Handling and Use
Ventilation: All handling procedures, including weighing and transferring, must be conducted

inside a certified chemical fume hood to ensure adequate ventilation.[4][5]

Hygiene: Avoid contact with skin, eyes, and clothing.[2] Wash hands and face thoroughly

after handling.[2][6] Do not eat, drink, or smoke in the work area.

Contamination: Take off any contaminated clothing and wash it before reuse.[2][3]

Disposal Plan
Waste Collection: Collect all waste containing 2-Bromo-5-methylanisole in a suitable,

closed, and clearly labeled container.[4][7]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name, and associated hazard symbols.[7]

Segregation: Store waste separately from incompatible materials to prevent any adverse

reactions.[7]

Disposal Route: Under no circumstances should this chemical or its containers be disposed

of down the drain or in regular trash.[7]

Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through

your institution's Environmental Health and Safety (EHS) department or a licensed
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hazardous waste disposal contractor.[2][7] Maintain accurate records of waste generation

and disposal.[7]

Emergency Procedures
Skin Contact: If on skin, immediately wash with plenty of soap and water.[2][6] If skin

irritation occurs, seek medical advice.[2]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[2][6] Remove contact

lenses if present and easy to do, and continue rinsing.[2][6] If eye irritation persists, get

medical attention.[2]

Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing.[5][6] If you feel unwell, call a poison center or doctor.[8]

Ingestion: Wash out the mouth with copious amounts of water for at least 15 minutes and

seek immediate medical attention.[5]

Spill: In case of a spill, evacuate non-essential personnel from the area.[4] Ensure the area

is well-ventilated.[4] Collect the spilled material using an appropriate absorbent and place it

in a sealed container for disposal.[2] Clean the spill area thoroughly.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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